Cas no 58658-02-9 (10-methyl-2-nitroacridin-9(10H)-one)

10-methyl-2-nitroacridin-9(10H)-one structure
58658-02-9 structure
Product Name:10-methyl-2-nitroacridin-9(10H)-one
CAS No:58658-02-9
MF:C14H10N2O3
MW:254.24080324173
CID:948827
PubChem ID:95673
Update Time:2025-04-19

10-methyl-2-nitroacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

    • 10-methyl-2-nitroacridin-9(10H)-one
    • 10-methyl-2-nitroacridin-9-one
    • 10-Methyl-2-nitro-10H-acridin-9-on
    • 10-methyl-2-nitro-10H-acridin-9-one
    • 10-Methyl-2-nitro-9(10H)-acridinone
    • 10-methyl-2-nitroacridone
    • 2-Nitro-10-methylacridone
    • 2-nitro-9(10-methyl)-acridinone
    • 9(10H)-Acridinone, 10-methyl-2-nitro-
    • AC1L3UUO
    • AC1Q21CB
    • AR-1C0255
    • CTK1H3321
    • N-methyl-2-nitro-9-acridone
    • NSC28887
    • NSC-28887
    • NSC-196535
    • SCHEMBL22282320
    • NSC196535
    • DTXSID20207352
    • DS-000380
    • 58658-02-9
    • NSC 196535
    • NSC 28887
    • Inchi: 1S/C14H10N2O3/c1-15-12-5-3-2-4-10(12)14(17)11-8-9(16(18)19)6-7-13(11)15/h2-8H,1H3
    • InChI Key: WGLIJWFRDRLVPN-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N(C)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 254.0692
  • Monoisotopic Mass: 254.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • PSA: 63.45
  • LogP: 3.12310
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